3-(2-Chloro-benzylamino)-propan-1-ol
Description
3-(2-Chloro-benzylamino)-propan-1-ol is a useful research compound. Its molecular formula is C10H14ClNO and its molecular weight is 199.68 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalytic Applications
The compound "1-chloro-3-(3-methylimidazolidin-1-yl)propan-2-ol chloride" was utilized to synthesize phosphinite ligands, which were further used to create cationic derivatives with Ru(II) complexes. These complexes demonstrated efficient catalytic activity in the transfer hydrogenation of various ketones, achieving up to 99% conversions. This showcases the compound's potential in catalysis, particularly in the synthesis of alcohols from ketones with high efficiency and conversion rates (Aydemir et al., 2014).
Antimicrobial Activity
A series of 3-(N-alkyl-N-phenylamino)propan-2-ol derivatives were synthesized and evaluated for their antimicrobial activity against various pathogenic strains, including Aspergillus species and Candida albicans. Some compounds demonstrated significant antifungal activity, with one specific derivative showing more than 90% inhibition against three pathogenic strains at a particular concentration, highlighting the compound's potential in antimicrobial applications (Prasad et al., 2008).
Kinase Inhibition and Anticancer Activity
3-(N-alkyl-N-phenylamino)propan-2-ol derivatives were also investigated for their inhibitory activity against Src kinase and their anticancer activity on human breast carcinoma cells. One derivative exhibited significant inhibitory potency, suggesting the relevance of these compounds in developing potential therapeutic agents for cancer treatment (Sharma et al., 2010).
Properties
IUPAC Name |
3-[(2-chlorophenyl)methylamino]propan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14ClNO/c11-10-5-2-1-4-9(10)8-12-6-3-7-13/h1-2,4-5,12-13H,3,6-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DFDHIXJRENDGCN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNCCCO)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60389989 |
Source
|
| Record name | 3-(2-Chloro-benzylamino)-propan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60389989 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
69739-55-5 |
Source
|
| Record name | 3-(2-Chloro-benzylamino)-propan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60389989 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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